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Introduction
Cesium Bromide (CsBr) is an inorganic scintillator that has garnered interest for various

radiation detection applications due to its distinct properties. In its undoped form, it is

characterized by an ultrafast scintillation response. When doped with activators, such as

europium, its light yield can be significantly enhanced, making it suitable for applications

requiring better energy resolution, such as medical imaging.[1] This document provides a

detailed overview of the performance characteristics of both undoped and doped CsBr, along

with protocols for its use and characterization in scintillation counters.

Performance Characteristics
The performance of a scintillator is primarily defined by its light yield, energy resolution, and

decay time. These parameters for undoped and europium-doped CsBr are summarized below

in comparison with industry-standard scintillators, Sodium Iodide (NaI(Tl)) and Lanthanum

Bromide (LaBr₃:Ce).
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Property Undoped CsBr CsBr:Eu NaI(Tl) LaBr₃:Ce

Light Yield

(photons/MeV)
~2,000 ~22,000[2][3] ~38,000 ~63,000

Energy

Resolution (@

662 keV)

Poor ~6.2%[2][3] ~6.5%[4] <3%[5][6]

Primary Decay

Time (ns)
< 1[7] ~510[2][3] ~230 ~16

Density (g/cm³) 4.44 4.44 3.67 5.08

Peak Emission

(nm)
390 445[2][3] 415 380

Hygroscopic Yes Yes Yes Yes

Signaling Pathway and Experimental Workflow
Scintillation Mechanism in CsBr
The fundamental process of scintillation in Cesium Bromide involves the conversion of high-

energy radiation into visible light. The process can be broken down into three primary stages:

absorption, energy transfer, and luminescence.
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CsBr Crystal Lattice
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Scintillator Properties

Primary Applications

High Light Yield

Good Energy Resolution

Directly Correlated

Fast Timing (e.g., TOF-PET)
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Gamma-ray Spectroscopy
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Fast Decay Time

Essential for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Performance of Cesium Bromide in Scintillation
Counters: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207299#performance-of-cesium-bromide-in-
scintillation-counters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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